Cas no 246149-02-0 ((S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine)

(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine structure
246149-02-0 structure
Product Name:(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
CAS No:246149-02-0
MF:C11H17N3
MW:191.272782087326
CID:246009
PubChem ID:24728047
Update Time:2025-04-19

(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediamine,1-(phenylmethyl)-, (3R,4R)-rel-
    • (3S,4S)-1-BENZYLPYRROLIDINE-3,4-DIAMINE
    • (3S,4S)-3,4-Diamino-1-benzylpyrrolidine, >=90.0% (HPLC)
    • D4036
    • trans-1-Benzylpyrrolidine-3,4-diamine
    • AKOS015854216
    • D90246
    • (3S,4S)-3,4-Diamino-1-benzylpyrrolidine
    • (3S,4S)-(+)-3,4-Diamino-1-benzylpyrrolidine
    • (3S,4S)-1-(Phenylmethyl)-3,4-pyrrolidinediamine
    • 246149-02-0
    • 193352-75-9
    • (3S,4S)-(+)-1-Benzyl-3,4-pyrrolidinediamine
    • (S,S)-N-Benzyl-3,4-trans-diaminopyrrolidine
    • DTXSID00646129
    • (S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
    • MDL: MFCD07357313
    • Inchi: 1S/C11H17N3/c12-10-7-14(8-11(10)13)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12-13H2/t10-,11-/m0/s1
    • InChI Key: HEARQVUKBKMUPY-QWRGUYRKSA-N
    • SMILES: N1(CC2C=CC=CC=2)C[C@@H]([C@H](C1)N)N

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 55.3Ų

(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B131003-1mg
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
246149-02-0
1mg
$ 50.00 2022-06-07
TRC
B131003-2mg
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
246149-02-0
2mg
$ 70.00 2022-06-07
TRC
B131003-10mg
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
246149-02-0
10mg
$ 250.00 2022-06-07
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